(2S,4R)-4-(3-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride

• IUPAC Name: (2S,4R)-4-[(3-cyanophenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C13H14N2O2.ClH/c14-7-10-3-1-2-9(4-10)5-11-6-12(13(16)17)15-8-11;/h1-4,11-12,15H,5-6,8H2,(H,16,17);1H/t11-,12+;/m1./s1
• InChI Key: FSNJEOOSDZKTSR-LYCTWNKOSA-N
• Canonical SMILES: C1C(CNC1C(=O)O)CC2=CC(=CC=C2)C#N.Cl
• Isomeric SMILES: C1[C@H](CN[C@@H]1C(=O)O)CC2=CC(=CC=C2)C#N.Cl
• Molecular Formula: C13H15ClN2O2
• DSSTOX Substance ID: DTXSID70376047
• Molecular Weight: 266.72 g/mol
• CAS RN: 1049744-07-1

Description

(2S,4R)-4-(3-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride is a chemical compound that belongs to the class of pyrrolidine carboxylic acids. It is a white crystalline powder that is used in scientific research applications. This compound is synthesized using various methods and has been found to have significant biochemical and physiological effects.

Mechanism Of Action

The mechanism of action of ((2S,4R)-4-(3-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride)-4-(3-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride involves its interaction with various receptors in the brain. It acts as a partial agonist at the dopamine D2 receptor and a potent antagonist at the serotonin 5-HT2A receptor. It also interacts with the sigma-1 receptor, which is involved in various physiological processes such as neurotransmitter release, ion channel regulation, and cell survival.

Biochemical And Physiological Effects

((2S,4R)-4-(3-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride)-4-(3-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride has been found to have significant biochemical and physiological effects. It has been shown to modulate the release of various neurotransmitters such as dopamine, serotonin, and glutamate. It also affects the activity of various ion channels such as the NMDA receptor and the voltage-gated calcium channels. These effects contribute to its potential therapeutic effects in the treatment of neurological and psychiatric disorders.

Advantages And Limitations For Lab Experiments

((2S,4R)-4-(3-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride)-4-(3-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride has several advantages for lab experiments. It is a potent ligand for various receptors, which makes it useful for studying their function and pharmacology. It is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, this compound also has some limitations. Its effects on different receptors and ion channels can be complex and difficult to interpret. It can also have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

((2S,4R)-4-(3-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride)-4-(3-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride has several potential future directions for scientific research. One direction is to further investigate its potential therapeutic effects in the treatment of neurological and psychiatric disorders. Another direction is to study its effects on other receptors and ion channels, which can provide further insight into its mechanism of action. Additionally, its potential as a tool for studying the function and pharmacology of various receptors and ion channels can also be explored.

Scientific Research Applications

((2S,4R)-4-(3-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride)-4-(3-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride is used in scientific research applications such as drug discovery, medicinal chemistry, and neuroscience. This compound acts as a ligand for various receptors such as the dopamine D2 receptor, the serotonin 5-HT2A receptor, and the sigma-1 receptor. It has been found to have potential therapeutic effects in the treatment of various neurological and psychiatric disorders such as schizophrenia, depression, and anxiety.